1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea

• IUPAC Name: 1-(1-adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea
• InChI: InChI=1S/C20H27ClN2O/c21-18-3-1-14(2-4-18)5-6-22-19(24)23-13-20-10-15-7-16(11-20)9-17(8-15)12-20/h1-4,15-17H,5-13H2,(H2,22,23,24)
• InChI Key: XEADMNCQZDAHPK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CNC(=O)NCCC4=CC=C(C=C4)Cl
• Molecular Formula: C20H27ClN2O
• Molecular Weight: 346.9 g/mol

Description

1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea, commonly known as AChE inhibitor, is a synthetic compound that is widely used in scientific research for its unique mechanism of action. This compound is synthesized using a specific method and has several biochemical and physiological effects that make it an essential tool for laboratory experiments.

Scientific Research Applications

1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea is widely used in scientific research as an acetylcholinesterase (AChE) inhibitor. AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is essential for proper nerve function. By inhibiting AChE, 1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea can increase the concentration of acetylcholine in the brain, leading to enhanced cognitive function. This compound is also used to study the role of AChE in various diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea involves the inhibition of AChE. This enzyme is responsible for breaking down acetylcholine, which is essential for proper nerve function. By inhibiting AChE, the concentration of acetylcholine in the brain increases, leading to enhanced cognitive function. This compound also has a unique mechanism of action that allows it to selectively inhibit AChE without affecting other enzymes in the brain.
Biochemical and Physiological Effects:
1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea has several biochemical and physiological effects that make it an essential tool for laboratory experiments. This compound can enhance cognitive function by increasing the concentration of acetylcholine in the brain. It can also improve memory retention and learning ability. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea has several advantages for laboratory experiments. It is a potent and selective AChE inhibitor, making it an ideal tool for studying the role of AChE in various diseases. Additionally, this compound has been shown to have neuroprotective effects, making it an essential tool for studying neurodegenerative diseases. However, this compound also has some limitations. It can be toxic at high concentrations, and its effects on other enzymes in the brain are not well understood.

Future Directions

There are several future directions for the use of 1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea in scientific research. One area of focus is the role of AChE in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Researchers are also studying the potential therapeutic benefits of this compound for these diseases. Additionally, this compound is being studied for its potential use in enhancing cognitive function in healthy individuals. Finally, researchers are exploring the potential use of this compound in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis.
Conclusion:
1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea is a synthetic compound that is widely used in scientific research for its unique mechanism of action. This compound is synthesized using a specific method and has several biochemical and physiological effects that make it an essential tool for laboratory experiments. Its use as an AChE inhibitor has led to significant advancements in our understanding of the role of AChE in various diseases. Additionally, this compound has potential therapeutic benefits for neurodegenerative diseases and enhancing cognitive function in healthy individuals. As research in this area continues, it is likely that we will gain a better understanding of the potential uses of 1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea in scientific research and medicine.

Synthesis Methods

The synthesis of 1-(1-Adamantylmethyl)-3-[2-(4-chlorophenyl)ethyl]urea involves the reaction of 1-adamantylmethylamine with 4-chlorophenylethyl isocyanate. The reaction results in the formation of the desired compound, which is then purified using column chromatography. The yield of the synthesis process is typically between 50-70%, depending on the conditions used.